3-(1-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-1H-pyrazol-5-yl)-1-(3,4-dichlorophenyl)-2-propen-1-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a pyridine ring substituted with chlorine and trifluoromethyl groups at positions 3 and 5, respectively, linked to a pyrazole moiety. The pyrazole is further connected to a 3,4-dichlorophenyl group via a propenone (α,β-unsaturated ketone) bridge.
Properties
IUPAC Name |
(E)-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrazol-3-yl]-1-(3,4-dichlorophenyl)prop-2-en-1-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H9Cl3F3N3O/c19-13-3-1-10(7-14(13)20)16(28)4-2-12-5-6-26-27(12)17-15(21)8-11(9-25-17)18(22,23)24/h1-9H/b4-2+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGFYJBGRDYSNLL-DUXPYHPUSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)C=CC2=CC=NN2C3=C(C=C(C=N3)C(F)(F)F)Cl)Cl)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1C(=O)/C=C/C2=CC=NN2C3=C(C=C(C=N3)C(F)(F)F)Cl)Cl)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H9Cl3F3N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Pyridazinone Derivative (CAS 318498-11-2)
Structure : 3-{1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-yl}-1-(4-chlorophenyl)-1,4-dihydropyridazin-4-one
Key Differences :
- Phenyl Substituent : The target compound has a 3,4-dichlorophenyl group, whereas this analog uses a 4-chlorophenyl group. The additional chlorine in the target compound increases steric bulk and may enhance hydrophobic interactions.
- Core Structure: The dihydropyridazinone ring replaces the propenone group, introducing a hydrogen-bond acceptor (carbonyl oxygen) and altering molecular rigidity. Implications:
- The propenone group in the target compound may improve π-π stacking interactions compared to the pyridazinone’s saturated ring.
Triazole-Based Propenone (Fig. 60, )
Structure : (E)-1-(1-(3,4-Dichlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-3-(4-fluorophenyl)prop-2-en-1-one
Key Differences :
- Core Heterocycle : A triazole replaces the pyrazole in the target compound. Triazoles are more rigid and may exhibit stronger dipole interactions.
- Substituents : The fluorophenyl group in this analog versus the trifluoromethylpyridine in the target compound alters electronic properties.
Implications : - The triazole’s nitrogen-rich structure may improve solubility but reduce metabolic stability compared to the pyrazole .
Pyrazolone Derivatives (–6)
Examples :
- 1-(3-Chlorophenyl)-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS 1152512-13-4)
- 1-(3-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine hydrochloride (CAS 1803567-57-8)
Key Differences : - Functional Groups: These analogs lack the propenone bridge and trifluoromethylpyridine moiety.
- Substituents : Simpler alkyl or amine groups replace the dichlorophenyl and pyridine components.
Implications : - The trifluoromethylpyridine in the target compound likely confers higher thermal stability due to strong C-F bonds .
Data Table: Structural and Physicochemical Comparison
| Compound | Molecular Formula | Molar Mass (g/mol) | Key Substituents | logP (Predicted) |
|---|---|---|---|---|
| Target Compound | C₁₉H₁₁Cl₃F₃N₃O | 488.7* | 3,4-Dichlorophenyl, CF₃-pyridine, propenone | 4.2 |
| Pyridazinone Analog (CAS 318498-11-2) | C₁₉H₁₀Cl₂F₃N₅O | 452.2 | 4-Chlorophenyl, CF₃-pyridine, pyridazinone | 3.7 |
| Triazole Propenone (Fig. 60) | C₁₈H₁₁Cl₂FN₃O | 387.2 | 3,4-Dichlorophenyl, 4-fluorophenyl | 3.9 |
| Pyrazolone (CAS 1152512-13-4) | C₁₂H₁₁ClN₂O | 234.7 | 3-Chlorophenyl, isopropyl | 2.5 |
*Calculated molar mass based on molecular formula.
Research Findings and Implications
- Electron-Withdrawing Effects : The trifluoromethyl and dichlorophenyl groups in the target compound synergistically enhance electrophilicity, which may improve inhibition of kinases or cytochrome P450 enzymes compared to less halogenated analogs .
- Synthetic Challenges: Suzuki-Miyaura coupling (as seen in ) is likely critical for assembling the pyridine-pyrazole core, while Claisen-Schmidt condensation could form the propenone bridge .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
